Cas no 1361499-37-7 (2-Fluoro-6-(perchlorophenyl)naphthalene)

• Product Name: 2-Fluoro-6-(perchlorophenyl)naphthalene
• CAS No: 1361499-37-7
• MF: C₁₆H₆Cl₅F
• MW: 394.482243061066
• CID: 4793509
• Update Time: 2025-05-22

2-Fluoro-6-(perchlorophenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(perchlorophenyl)naphthalene

• Inchi： 1S/C16H6Cl5F/c17-12-11(13(18)15(20)16(21)14(12)19)9-2-1-8-6-10(22)4-3-7(8)5-9/h1-6H
• InChI Key： FDANLVQCNJNMMX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC2C=C(C=CC=2C=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 379
• XLogP3: 8
• Topological Polar Surface Area: 0

Additional information on 2-Fluoro-6-(perchlorophenyl)naphthalene

2-Fluoro-6-(perchlorophenyl)naphthalene: A Comprehensive Overview

The compound CAS No. 1361499-37-7, commonly referred to as 2-Fluoro-6-(perchlorophenyl)naphthalene, is a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including materials science, optoelectronics, and drug development. Recent advancements in synthetic methodologies and characterization techniques have further elucidated its properties, making it a subject of interest for both academic and industrial research.

The structure of 2-Fluoro-6-(perchlorophenyl)naphthalene consists of a naphthalene backbone with a fluorine atom at the 2-position and a perchlorophenyl group at the 6-position. This arrangement imparts the molecule with distinct electronic and optical characteristics. The perchlorophenyl group, which is a highly electron-withdrawing substituent, significantly influences the electronic properties of the naphthalene system. Recent studies have demonstrated that this substitution pattern enhances the molecule's ability to participate in charge transfer processes, making it a promising candidate for use in organic semiconductors and photovoltaic devices.

One of the most notable aspects of CAS No. 1361499-37-7 is its exceptional stability under various environmental conditions. Researchers have reported that the compound exhibits minimal degradation even when exposed to harsh conditions such as high temperatures and UV radiation. This stability is attributed to the strong electron-withdrawing effects of the perchlorophenyl group, which reduces the likelihood of oxidative or photochemical degradation. Such properties make it an ideal candidate for applications in high-performance materials that require long-term durability.

In terms of synthesis, 2-Fluoro-6-(perchlorophenyl)naphthalene can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving yield rates. For instance, the use of palladium-catalyzed cross-coupling reactions has been shown to significantly enhance the efficiency of constructing the perchlorophenyl-naphthalene framework.

The optical properties of CAS No. 1361499-37-7 have also been extensively studied, revealing its potential as a fluorescent probe in bioimaging applications. The molecule's ability to emit light at specific wavelengths under UV excitation has been leveraged in developing sensors for detecting metal ions and other analytes in complex biological systems. Moreover, its fluorescence quantum yield has been optimized through structural modifications, further expanding its utility in diagnostic tools and biomedical research.

Another area where 2-Fluoro-6-(perchlorophenyl)naphthalene has shown promise is in electrochemical applications. The compound's high electron-deficiency makes it an excellent candidate for use in organic field-effect transistors (OFETs) and other electronic devices. Recent studies have demonstrated that incorporating this molecule into device architectures can significantly improve charge carrier mobility and device performance, paving the way for its integration into next-generation electronic materials.

In conclusion, CAS No. 1361499-37-7, or 2-Fluoro-6-(perchlorophenyl)naphthalene, represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and characterization techniques, continue to unlock new possibilities for its use in cutting-edge technologies. As research into this compound progresses, it is anticipated that new insights will further enhance its utility in both academic and industrial settings.